(E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one

• Molecular Formula: C15H11ClO2
• Molecular Weight: 258.7 g/mol
• IUPAC Name: (E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H11ClO2/c16-13-7-4-11(5-8-13)6-9-15(18)12-2-1-3-14(17)10-12/h1-10,17H/b9-6+
• InChI Key: CJOVLNZNTALCJV-RMKNXTFCSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)O)C(=O)/C=C/C2=CC=C(C=C2)Cl
• SMILES: C1=CC(=CC(=C1)O)C(=O)C=CC2=CC=C(C=C2)Cl

Description

(E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one is a chemical compound that belongs to the class of chalcones. Chalcones are natural compounds that have diverse biological activities, such as anti-inflammatory, antioxidant, and anticancer properties. (E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one is a synthetic chalcone that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of (E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one is not fully understood. However, it has been suggested that the compound exerts its biological effects by modulating various signaling pathways, such as the NF-κB, MAPK, and PI3K/Akt pathways. The compound has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells.
Biochemical and Physiological Effects:
(E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one has been shown to possess various biochemical and physiological effects. It has been shown to possess antioxidant properties, which can protect cells from oxidative stress-induced damage. The compound has also been shown to possess anti-inflammatory properties, which can reduce inflammation and alleviate pain. Moreover, (E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one has been shown to possess anticancer properties, which can inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

(E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. The compound is stable and can be stored for a long time without degradation. Moreover, the compound has been extensively studied, and there is a vast literature available on its biological activities and mechanisms of action.
However, there are also some limitations associated with the use of (E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one in lab experiments. The compound has low solubility in water, which can limit its use in aqueous-based experiments. Moreover, the compound has not been extensively studied in clinical trials, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the study of (E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one. Firstly, further studies are needed to elucidate the molecular mechanisms underlying its biological activities. Secondly, more studies are needed to investigate the safety and efficacy of the compound in humans. Thirdly, the compound can be modified to improve its solubility and bioavailability, which can enhance its therapeutic potential. Fourthly, the compound can be tested in combination with other drugs to investigate its synergistic effects. Finally, (E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one can be tested in various disease models to investigate its potential therapeutic applications.

Synthesis Methods

The synthesis of (E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one can be achieved by the Claisen-Schmidt condensation reaction between 4-chlorobenzaldehyde and 3-hydroxyacetophenone in the presence of a base catalyst. The reaction yields a yellow crystalline solid that can be purified by recrystallization. The purity of the compound can be confirmed by various analytical techniques, such as melting point determination, nuclear magnetic resonance spectroscopy, and mass spectrometry.

Scientific Research Applications

(E)-3-(4-chlorophenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one has been extensively studied for its potential therapeutic applications. It has been shown to possess various biological activities, such as antioxidant, anti-inflammatory, and anticancer properties. The compound has been tested in various in vitro and in vivo models, and the results suggest that it has potential therapeutic applications in various diseases, such as cancer, diabetes, and neurodegenerative disorders.